Cas no 712345-49-8 (1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol)
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
-
- InChI Key: OIUJUPLXFDAEBH-UHFFFAOYSA-N
- SMILES: C(OC1C=CC2=C(C=1)CCC2)C(O)CN1CCN(C2=CC=CC=C2F)CC1
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3083-0112-2μmol |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-5μmol |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-10μmol |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-20μmol |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-1mg |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-2mg |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-3mg |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-4mg |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-5mg |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3083-0112-10mg |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
712345-49-8 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
Professional Introduction to Compound with CAS No. 712345-49-8 and Product Name: 1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
Compound with the CAS number 712345-49-8 and the product name 1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecule incorporates a dihydroindene moiety linked to a piperazine ring, which is a common pharmacophore in the development of central nervous system (CNS) drugs. The presence of a fluorophenyl substituent further enhances its pharmacological profile by influencing metabolic stability and binding affinity.
The dihydroindene scaffold is known for its ability to interact with various biological targets, making it a valuable component in drug design. In recent years, researchers have explored derivatives of this scaffold for their potential in treating neurological disorders, including depression and anxiety. The piperazine moiety, on the other hand, is widely recognized for its role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. This combination of structural elements suggests that compound 712345-49-8 may exhibit properties that are beneficial in the treatment of CNS-related conditions.
Recent studies have highlighted the importance of fluorine-containing aromatic rings in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The fluorophenyl group in this compound is likely to contribute to its pharmacokinetic properties, making it a promising candidate for further investigation. Additionally, the propan-2-ol side chain provides a hydroxyl group that can participate in hydrogen bonding interactions, potentially improving drug-receptor binding.
The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The introduction of the fluorophenyl group is particularly challenging due to its sensitivity to reaction conditions. However, recent advancements in fluorination chemistry have made it possible to incorporate fluorine atoms into complex molecules with high precision.
In terms of biological activity, preliminary studies suggest that compound 712345-49-8 may exhibit potent effects on neurotransmitter systems relevant to CNS disorders. The interaction between the dihydroindene, piperazine, and fluorophenyl moieties likely contributes to its unique pharmacological profile. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro and in vivo studies are currently underway to evaluate its efficacy and safety profiles.
The development of new pharmaceuticals relies heavily on innovative chemical synthesis and biological evaluation. Compound 712345-49-8, with its novel structure and promising properties, represents an important step forward in this endeavor. The integration of cutting-edge synthetic methodologies with rigorous biological testing will be crucial in determining its future role in medicine. As research continues, we can expect more insights into the therapeutic potential of this compound and related derivatives.
The chemical community remains committed to discovering new treatments for neurological disorders through innovative drug design. The unique combination of structural elements in compound 1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol highlights the ongoing efforts to develop safer and more effective medications. By leveraging advances in synthetic chemistry and pharmacology, researchers are paving the way for novel therapeutic strategies that address unmet medical needs.
As our understanding of biological systems grows, so does our ability to design molecules that interact selectively with disease-causing targets. Compound 712345-49-8 exemplifies this progress by combining multiple pharmacophores into a single entity with potential therapeutic benefits. Future studies will focus on optimizing its chemical structure for improved efficacy and reduced side effects. The collaboration between chemists, biologists, and clinicians will be essential in translating these findings into tangible medical advancements.
In conclusion, compound with CAS number 712345-49-8 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising biological properties make it a valuable candidate for further research and development. As scientific understanding continues to evolve, we can anticipate more innovative approaches to drug design that will benefit patients worldwide.
712345-49-8 (1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)